Cas no 1515930-33-2 (methyl 2-1-(aminomethyl)cyclobutylacetate)

• Product Name: methyl 2-1-(aminomethyl)cyclobutylacetate
• CAS No: 1515930-33-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD24058442
• CID: 5606893
• PubChem ID: 81160952
• Update Time: 2025-06-09

methyl 2-1-(aminomethyl)cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-(aminomethyl)cyclobutyl)acetate
• 1515930-33-2
• methyl 2-[1-(aminomethyl)cyclobutyl]acetate
• AKOS019731980
• AT26291
• EN300-867834
• methyl 2-1-(aminomethyl)cyclobutylacetate

• MDL： MFCD24058442
• Inchi： 1S/C8H15NO2/c1-11-7(10)5-8(6-9)3-2-4-8/h2-6,9H2,1H3
• InChI Key： BEZLONWJVKMIOY-UHFFFAOYSA-N
• SMILES： C(C1(CCC1)CN)C(=O)OC

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-1-(aminomethyl)cyclobutylacetate

Methyl 2-1-(Aminomethyl)cyclobutylacetate: An Overview of CAS No. 1515930-33-2

Methyl 2-1-(aminomethyl)cyclobutylacetate (CAS No. 1515930-33-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and aminomethyl functionalities, holds potential for a variety of applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 2-1-(aminomethyl)cyclobutylacetate consists of a cyclobutyl ring attached to an acetate ester, with an aminomethyl group at the 1-position. This structural arrangement imparts specific chemical and biological properties that make it an interesting candidate for further investigation. The cyclobutyl ring, known for its rigidity and conformational constraints, can influence the compound's pharmacokinetic and pharmacodynamic profiles. The aminomethyl group, on the other hand, provides a reactive site for further functionalization and conjugation with other molecules.

Recent studies have explored the potential of methyl 2-1-(aminomethyl)cyclobutylacetate in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. The cyclobutyl moiety has been shown to enhance blood-brain barrier (BBB) permeability, which is crucial for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the aminomethyl group can be modified to introduce specific pharmacophores that enhance binding affinity to target receptors or enzymes.

In the context of cancer research, methyl 2-1-(aminomethyl)cyclobutylacetate has been investigated as a potential scaffold for anticancer agents. The rigidity provided by the cyclobutyl ring can improve the stability and selectivity of drug candidates, reducing off-target effects and increasing therapeutic efficacy. Moreover, the aminomethyl group can be functionalized to introduce cytotoxic moieties or targeting ligands that enhance tumor specificity.

Another area of interest is the use of methyl 2-1-(aminomethyl)cyclobutylacetate in the development of antimicrobial agents. The unique combination of structural elements can confer broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Recent studies have demonstrated that derivatives of this compound exhibit potent antibacterial activity against multidrug-resistant strains, making it a promising lead for the development of new antibiotics.

The synthesis of methyl 2-1-(aminomethyl)cyclobutylacetate involves several well-established organic reactions. One common approach is to start with a cyclobutane derivative and introduce the aminomethyl group through nucleophilic substitution or reductive amination. The resulting intermediate can then be esterified to form the final product. This synthetic route allows for easy modification and optimization, facilitating the exploration of structure-activity relationships (SAR) in drug discovery programs.

In terms of safety and toxicity, preliminary studies suggest that methyl 2-1-(aminomethyl)cyclobutylacetate exhibits low toxicity at therapeutic concentrations. However, further in vitro and in vivo studies are necessary to fully evaluate its safety profile before advancing to clinical trials. These studies will also help identify any potential side effects or interactions with other medications.

The future prospects for methyl 2-1-(aminomethyl)cyclobutylacetate are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties and broaden its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with several derivatives already entering preclinical testing.

In conclusion, methyl 2-1-(aminomethyl)cyclobutylacetate (CAS No. 1515930-33-2) represents a valuable scaffold for the development of novel therapeutic agents. Its unique structural features offer opportunities for improving drug delivery, enhancing target specificity, and addressing unmet medical needs in various disease areas. As research continues to advance, this compound is poised to play a significant role in shaping the future landscape of medicinal chemistry and pharmaceutical science.